Ethyl 2-methyl-2-(triazol-2-YL)propanoate

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: ethyl 2-methyl-2-(triazol-2-yl)propanoate
• InChI: InChI=1S/C8H13N3O2/c1-4-13-7(12)8(2,3)11-9-5-6-10-11/h5-6H,4H2,1-3H3
• InChI Key: KVYLYSUWDSJHDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)N1N=CC=N1

Description

Ethyl 2-methyl-2-(triazol-2-yl)propanoate is an organic compound with the molecular formula C8H13N3O2 and a molecular weight of 183.21 g/mol . It is a member of the triazole family, which is known for its diverse biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-methyl-2-(triazol-2-yl)propanoate typically involves the reaction of ethyl 2-methylacetoacetate with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized with sodium nitrite in the presence of acetic acid to yield the triazole ring . The reaction conditions generally include:

Temperature: Room temperature to 80°C

Solvent: Ethanol or methanol

Catalyst: Acetic acid or sulfuric acid

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Batch or continuous reactors: to handle large volumes of reactants.

Purification steps: such as recrystallization or distillation to obtain the pure product.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-methyl-2-(triazol-2-yl)propanoate undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction can yield the corresponding alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the triazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous conditions.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various substituted triazoles depending on the reagents used.

Scientific Research Applications

Ethyl 2-methyl-2-(triazol-2-yl)propanoate has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its neuroprotective and anti-inflammatory properties.

Industry: Utilized in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of ethyl 2-methyl-2-(triazol-2-yl)propanoate involves its interaction with various molecular targets and pathways:

Molecular Targets: Enzymes and receptors involved in oxidative stress and inflammation.

Pathways: Inhibition of the NF-kB inflammatory pathway and reduction of endoplasmic reticulum stress.

Comparison with Similar Compounds

Ethyl 2-methyl-2-(triazol-2-yl)propanoate can be compared with other triazole derivatives such as:

Fluconazole: An antifungal agent.

Voriconazole: Another antifungal with a broader spectrum.

Trazodone: An antidepressant with a triazole moiety.

Uniqueness

This compound is unique due to its specific structure, which allows it to interact with a variety of biological targets, making it a versatile compound in research and industry .